N-[1-(2-adamantyl)ethyl]-4-tert-butylbenzenesulfonamide

• IUPAC Name: N-[1-(2-adamantyl)ethyl]-4-tert-butylbenzenesulfonamide
• InChI: InChI=1S/C22H33NO2S/c1-14(21-17-10-15-9-16(12-17)13-18(21)11-15)23-26(24,25)20-7-5-19(6-8-20)22(2,3)4/h5-8,14-18,21,23H,9-13H2,1-4H3
• InChI Key: BUIBFHAYTHTMFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1C2CC3CC(C2)CC1C3)NS(=O)(=O)C4=CC=C(C=C4)C(C)(C)C
• Molecular Formula: C22H33NO2S
• Molecular Weight: 375.6 g/mol

Description

N-[1-(2-adamantyl)ethyl]-4-tert-butylbenzenesulfonamide, commonly known as ABE-404, is a chemical compound that has been studied for its potential use in scientific research. ABE-404 is a sulfonamide derivative that has shown promise in various studies, particularly in the field of cancer research.

Scientific Research Applications

Adamantane Derivatives in Neurodegenerative Disease Treatment

Adamantane-based scaffolds, such as those found in compounds like amantadine and memantine, have been extensively studied for their potential in treating neurodegenerative diseases including dementia, Alzheimer's, and Parkinson's diseases. These studies highlight the pharmacological potential of adamantane derivatives, suggesting their utility in developing treatments for these conditions. The pharmacological profile of natural and synthetic derivatives of adamantane exceeds those of well-known treatments, indicating promising directions for future research in biochemistry, pharmacology, and medicinal chemistry (Dembitsky, Gloriozova, & Poroikov, 2020).

Environmental and Health Impact Studies

Various studies have assessed the environmental presence and health impacts of related chemical compounds, which may provide a framework for understanding the potential research applications of N-[1-(2-adamantyl)ethyl]-4-tert-butylbenzenesulfonamide:

• Parabens and Phthalates : Research on parabens and phthalates, which share some functional groups with the target compound, explores their environmental occurrence, fate, and potential health impacts. These studies could inform similar research into the environmental and health effects of adamantane derivatives (Haman, Dauchy, Rosin, & Munoz, 2015).

• Ethers in Gasoline Additives : The use of ethers as gasoline additives and their environmental impact, including their fate and behavior in aquatic environments, might provide insights into similar industrial applications and environmental considerations for compounds like this compound (Domańska, Wlazło, & Karpińska, 2016).

Synthetic Phenolic Antioxidants

Studies on synthetic phenolic antioxidants, such as BHT and DBP, investigate their occurrence in various environmental matrices and their potential human health effects. This research could guide similar investigations into the antioxidant properties and applications of adamantane derivatives in preserving product shelf life and their safety profile (Liu & Mabury, 2020).